Cas no 95999-38-5 (Cyclohexanecarbonyl bromide, 1-bromo-)

• Product Name: Cyclohexanecarbonyl bromide, 1-bromo-
• CAS No: 95999-38-5
• MF: C₇H₁₀Br₂O
• MW: 269.96170091629
• CID: 751610
• PubChem ID: 13462404
• Update Time: 2025-04-19

Cyclohexanecarbonyl bromide, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonyl bromide, 1-bromo-
• 1-bromocyclohexane-1-carbonyl bromide
• SCHEMBL11494159
• DTXSID80541421
• 95999-38-5

• Inchi： 1S/C7H10Br2O/c8-6(10)7(9)4-2-1-3-5-7/h1-5H2
• InChI Key： RRTZADKGWCMWPJ-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)Br)CCCCC1

Computed Properties

• Exact Mass: 269.90779g/mol
• Monoisotopic Mass: 267.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides